Cas no 299932-44-8 (2-(4-methoxybenzoyl)-4,6-dimethylthieno2,3-bpyridin-3-amine)

• Product Name: 2-(4-methoxybenzoyl)-4,6-dimethylthieno2,3-bpyridin-3-amine
• CAS No: 299932-44-8
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 1443699
• PubChem ID: 698706
• Update Time: 2025-10-29

2-(4-methoxybenzoyl)-4,6-dimethylthieno2,3-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• Methanone,(3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)(4-methoxyphenyl)-
• 2-(4-methoxybenzoyl)-4,6-dimethylthieno2,3-bpyridin-3-amine
• (3-amino-4,3-b]pyridin-2-yl)(4-methoxyphenyl)methanone
• STK012982
• HHOUCPXRHDFDGG-UHFFFAOYSA-N
• (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)(4-methoxyphenyl)methanone
• F0192-0013
• BDBM50536614
• Oprea1_712984
• CHEMBL4578455
• NSC750966
• 2-(4-METHOXYBENZOYL)-4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-AMINE
• SR-01000423419
• (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-(4-methoxyphenyl)methanone
• Cambridge id 5604036
• (3-Amino-4,6-dimethylthieno[2,3b]pyridin-2-yl]-(4-methoxyphenyl)methanone
• NSC-750966
• SR-01000423419-1
• 299932-44-8
• AKOS000526351
• Oprea1_200238

• Inchi： 1S/C17H16N2O2S/c1-9-8-10(2)19-17-13(9)14(18)16(22-17)15(20)11-4-6-12(21-3)7-5-11/h4-8H,18H2,1-3H3
• InChI Key： HHOUCPXRHDFDGG-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)OC)=O)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(4-methoxybenzoyl)-4,6-dimethylthieno2,3-bpyridin-3-amine

Introduction to 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine (CAS No. 299932-44-8)

2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine (CAS No. 299932-44-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 4-methoxybenzoyl and dimethyl substituents, contribute to its distinct pharmacological properties.

The synthesis of 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine involves a multi-step process that typically begins with the preparation of the thienopyridine core. This is followed by the introduction of the 4-methoxybenzoyl group and the dimethyl substituents through carefully controlled reactions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research settings.

In terms of its biological activity, 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine has shown promising results in several preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the anti-cancer properties of 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and PI3K/Akt, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine has also been investigated. Preclinical studies in animal models have indicated that it exhibits good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without causing significant side effects.

In addition to its therapeutic potential, 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine has been studied for its ability to cross the blood-brain barrier (BBB). This characteristic is particularly important for compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that this compound can effectively penetrate the BBB, opening up new possibilities for its use in neurodegenerative disease research.

The safety profile of 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine is another critical aspect that has been evaluated. Toxicity studies conducted in vitro and in animal models have shown that this compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-(4-methoxybenzoyl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine (CAS No. 299932-44-8) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for exploring new therapeutic avenues in areas such as inflammation, cancer, and neurodegeneration. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.